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Compound of Interest

Compound Name: Propargyl-PEG8-bromide

Cat. No.: B610276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive guide to the safe handling of Propargyl-
PEG8-bromide. A specific Safety Data Sheet (SDS) for Propargyl-PEG8-bromide is not

readily available. Therefore, the following information is synthesized from data on the highly

reactive starting material, propargyl bromide, and general knowledge of polyethylene glycol

(PEG) compounds. The PEGylation of propargyl bromide is expected to significantly reduce its

volatility, and likely its overall toxicity and reactivity. However, the inherent hazards of the

propargyl bromide functional group warrant careful handling. Users should always perform their

own risk assessment before use and consult any available supplier-specific information.

Introduction
Propargyl-PEG8-bromide is a heterobifunctional linker molecule widely utilized in

bioconjugation and drug delivery research. It incorporates a terminal alkyne group for use in

copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne

cycloaddition (SPAAC) "click chemistry" reactions, and a bromide group which is a good

leaving group for nucleophilic substitution reactions. The eight-unit polyethylene glycol (PEG)

spacer enhances aqueous solubility and provides a flexible linkage between biomolecules or a

molecule and a surface. While the PEG component is generally considered biocompatible and

low in toxicity, the propargyl bromide moiety necessitates stringent safety protocols.

Compound Properties
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A summary of the known physical and chemical properties of Propargyl-PEG8-bromide is

provided below. For context, properties of the more hazardous parent compound, propargyl

bromide, are also included.

Property Propargyl-PEG8-bromide
Propargyl Bromide (for
comparison)

Chemical Formula C19H35BrO8[1] C3H3Br[2]

Molecular Weight 471.4 g/mol [1] 118.96 g/mol

Appearance Solid[3] Colorless to light yellow liquid

Purity >95% - 98%[1][3] Varies by grade

Storage Temperature -20°C[1]
Cool, dry, well-ventilated,

flame-proof area[2][4]

Solubility

The hydrophilic PEG spacer

increases solubility in aqueous

media.[1]

Insoluble in water

Hazard Identification and GHS Classification
A formal GHS classification for Propargyl-PEG8-bromide is not available. The classification

for the highly reactive propargyl bromide is provided below as a conservative reference. The

PEGylated compound is anticipated to be less hazardous.

Propargyl Bromide GHS Classification:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapour)[5]

Acute Toxicity, Oral: Category 3 (H301: Toxic if swallowed)[6]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[5][6]

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)[5][6]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (H335:

May cause respiratory irritation)[5][6]
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It is prudent to handle Propargyl-PEG8-bromide as a substance that may cause skin and eye

irritation. Although its flammability is expected to be significantly lower than that of propargyl

bromide, it should still be kept away from ignition sources.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to the following protocols is mandatory to ensure the safety of laboratory personnel.

Engineering Controls
Work with Propargyl-PEG8-bromide should be conducted in a well-ventilated chemical

fume hood.[2]

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.[5]

Hand Protection: Chemically resistant gloves (e.g., nitrile or PVC) must be worn.[2] Inspect

gloves for integrity before each use and dispose of them properly after handling.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are

mandatory to prevent skin exposure.[2] For larger quantities, additional protective clothing

may be necessary.

General Handling Procedures
Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory area where the compound is handled.

Use spark-proof tools and equipment to prevent ignition.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use.[4]
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First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing. If skin irritation persists, seek medical advice.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal
Proper storage and disposal are essential to maintain the stability of the compound and ensure

safety.

Storage
Store Propargyl-PEG8-bromide in a tightly sealed container at -20°C.[1]

Store in a dry, well-ventilated area away from incompatible materials such as strong oxidizing

agents, bases, and metals.

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be treated as hazardous waste.

Accidental Release Measures
Minor Spills: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.
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Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and prevent it from entering drains or waterways.

Collect the material as described for minor spills.

Visualized Workflows
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Propargyl-PEG8-bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of Propargyl-PEG8-bromide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610276#safety-and-handling-precautions-for-
propargyl-peg8-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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